Cas no 899977-96-9 (3-{(4-chlorophenyl)methylamino}-1-(4-methylphenyl)-1,2-dihydropyrazin-2-one)

• Product Name: 3-{(4-chlorophenyl)methylamino}-1-(4-methylphenyl)-1,2-dihydropyrazin-2-one
• CAS No: 899977-96-9
• MF: C₁₈H₁₆ClN₃O
• MW: 325.792142868042
• CID: 5441074
• PubChem ID: 18591674
• Update Time: 2023-11-21

3-{(4-chlorophenyl)methylamino}-1-(4-methylphenyl)-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[[(4-Chlorophenyl)methyl]amino]-1-(4-methylphenyl)-2(1H)-pyrazinone
• AKOS002012699
• 3-[(4-chlorophenyl)methylamino]-1-(4-methylphenyl)pyrazin-2-one
• 3-{[(4-chlorophenyl)methyl]amino}-1-(4-methylphenyl)-1,2-dihydropyrazin-2-one
• F3166-0609
• 3-((4-chlorobenzyl)amino)-1-(p-tolyl)pyrazin-2(1H)-one
• 899977-96-9
• 3-{(4-chlorophenyl)methylamino}-1-(4-methylphenyl)-1,2-dihydropyrazin-2-one

• Inchi： 1S/C18H16ClN3O/c1-13-2-8-16(9-3-13)22-11-10-20-17(18(22)23)21-12-14-4-6-15(19)7-5-14/h2-11H,12H2,1H3,(H,20,21)
• InChI Key： JMRAGAAJASOLQH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC1C(N(C=CN=1)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 325.0981898g/mol
• Monoisotopic Mass: 325.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 490.6±55.0 °C(Predicted)
• pka: 2.01±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines